![molecular formula C22H20N2O B5777359 2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole](/img/structure/B5777359.png)
2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole is a chemical compound that belongs to the benzimidazole class of compounds. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. The compound has been studied extensively for its potential use in cancer therapy, as it has been found to enhance the efficacy of chemotherapy and radiation therapy.
Mechanism of Action
The mechanism of action of 2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole involves the inhibition of the enzyme this compound, which is involved in DNA repair. By inhibiting this compound, the compound prevents the repair of DNA damage caused by chemotherapy and radiation therapy, leading to increased cell death and improved treatment efficacy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of this compound. The compound has been found to enhance the efficacy of chemotherapy and radiation therapy in various cancer models, leading to increased cell death and improved treatment outcomes. In addition, the compound has been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various inflammatory and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole for lab experiments is its potent inhibition of this compound, which makes it a useful tool for studying DNA repair processes. However, the compound has some limitations, including its potential toxicity and the need for careful dosing and administration to avoid unwanted side effects.
Future Directions
There are many potential future directions for the study of 2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole. One area of interest is the development of new cancer therapies that incorporate the compound as a synergistic agent with chemotherapy and radiation therapy. Another area of interest is the investigation of the compound's anti-inflammatory and neuroprotective effects, which may lead to the development of new treatments for inflammatory and neurodegenerative diseases. Additionally, further studies are needed to better understand the compound's mechanism of action and potential side effects, as well as to optimize dosing and administration for maximum therapeutic benefit.
Synthesis Methods
The synthesis of 2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole involves the condensation of 2-methoxybenzaldehyde and benzylamine, followed by cyclization with o-phenylenediamine. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions to yield the desired product.
Scientific Research Applications
2-benzyl-1-(2-methoxybenzyl)-1H-benzimidazole has been extensively studied for its potential use in cancer therapy. It has been found to enhance the efficacy of chemotherapy and radiation therapy by inhibiting the repair of DNA damage caused by these treatments. The compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various inflammatory and neurodegenerative diseases.
properties
IUPAC Name |
2-benzyl-1-[(2-methoxyphenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O/c1-25-21-14-8-5-11-18(21)16-24-20-13-7-6-12-19(20)23-22(24)15-17-9-3-2-4-10-17/h2-14H,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOHKVICCEWMVFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C3=CC=CC=C3N=C2CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.